N1-((1-nicotinoylpiperidin-4-yl)methyl)-N2-(3-(2-oxopyrrolidin-1-yl)phenyl)oxalamide

• IUPAC Name: N'-[3-(2-oxopyrrolidin-1-yl)phenyl]-N-[[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl]oxamide
• InChI: InChI=1S/C24H27N5O4/c30-21-7-3-11-29(21)20-6-1-5-19(14-20)27-23(32)22(31)26-15-17-8-12-28(13-9-17)24(33)18-4-2-10-25-16-18/h1-2,4-6,10,14,16-17H,3,7-9,11-13,15H2,(H,26,31)(H,27,32)
• InChI Key: ZMZQEGVEWGXNRT-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1)C2=CC=CC(=C2)NC(=O)C(=O)NCC3CCN(CC3)C(=O)C4=CN=CC=C4
• Molecular Formula: C24H27N5O4
• Molecular Weight: 449.5 g/mol

Description

N1-((1-nicotinoylpiperidin-4-yl)methyl)-N2-(3-(2-oxopyrrolidin-1-yl)phenyl)oxalamide is a useful research compound. Its molecular formula is C24H27N5O4 and its molecular weight is 449.511. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity of Nicotinamide Derivatives

Nicotinamide derivatives have been synthesized and studied for various biological activities. For instance, nicotinic acid derivatives containing a 2,2,6,6-tetramethylpiperidine 1-oxyl residue have been obtained through different synthetic pathways, highlighting the potential of these compounds in biochemical applications such as spin-labeling for studying biological molecules (Lifshits et al., 1976).

Corrosion Inhibition and Adsorption Behavior

Another aspect of nicotinamide derivatives' application lies in their corrosion inhibition effect on mild steel in hydrochloric acid solution, suggesting their potential use in protecting industrial materials. The study demonstrates the efficiency of these inhibitors based on concentration, time interval, and temperature, indicating the broad utility of nicotinamide derivatives beyond biological contexts (Chakravarthy et al., 2014).

Impact on Metabolic Pathways

Further research into nicotinamide derivatives explores their role in metabolic pathways, including the conversion of nicotinic acid and nicotinamide to derivatives of N-methyl-2-pyridone by methylation and oxidation, underscoring their significance in understanding metabolic diseases and potential therapeutic applications (Holman & Wiegand, 1948).

Potential Therapeutic Applications

Moreover, the study of N-methylation ability for azaheterocyclic amines in Parkinson's disease suggests that nicotinamide derivatives could be pivotal in developing treatments for neurological disorders. The findings highlight the importance of nicotinamide metabolism in understanding the disease mechanism and formulating potential interventions (Aoyama et al., 2000).